Cas no 2227677-28-1 ((1S)-2-amino-1-(4-bromo-2-methylphenyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(4-bromo-2-methylphenyl)ethan-1-ol
• CAS No: 2227677-28-1
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 6422117
• PubChem ID: 96660040
• Update Time: 2025-05-20

(1S)-2-amino-1-(4-bromo-2-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(4-bromo-2-methylphenyl)ethan-1-ol
• EN300-1920638
• 2227677-28-1

• Inchi： 1S/C9H12BrNO/c1-6-4-7(10)2-3-8(6)9(12)5-11/h2-4,9,12H,5,11H2,1H3/t9-/m1/s1
• InChI Key： ZMKVIJOTXVLCIX-SECBINFHSA-N
• SMILES： BrC1C=CC(=C(C)C=1)[C@@H](CN)O

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-2-amino-1-(4-bromo-2-methylphenyl)ethan-1-ol

Introduction to (1S)-2-Amino-1-(4-Bromo-2-Methylphenyl)ethan-1-ol (CAS No. 2227677-28-1)

(1S)-2-Amino-1-(4-Bromo-2-methylphenyl)ethan-1-ol (CAS No. 2227677-28-1) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural properties and potential biological activities. This compound is characterized by its chiral center at the carbon atom adjacent to the amino group and the 4-bromo-2-methylphenyl substituent, which imparts it with distinct stereochemical and pharmacological properties.

The synthesis of (1S)-2-amino-1-(4-bromo-2-methylphenyl)ethan-1-ol has been a topic of extensive research, with several methodologies reported in the literature. One notable approach involves the asymmetric reduction of a prochiral ketone using a chiral catalyst, such as a BINAP-based catalyst, followed by selective amination. This method ensures high enantioselectivity, producing the desired (1S)-enantiomer with high purity and yield.

In terms of its biological applications, (1S)-2-amino-1-(4-bromo-2-methylphenyl)ethan-1-ol has shown promising activity in various assays. Recent studies have demonstrated its potential as a ligand for G protein-coupled receptors (GPCRs), particularly in modulating the activity of dopamine receptors. This makes it a valuable tool in the development of novel therapeutics for neurological disorders such as Parkinson's disease and schizophrenia.

Additionally, (1S)-2-amino-1-(4-bromo-2-methylphenyl)ethan-1-ol has been investigated for its anti-inflammatory properties. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in macrophages. This suggests its potential use in treating inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The compound's ability to cross the blood-brain barrier (BBB) has also been evaluated, with positive results indicating its suitability for central nervous system (CNS) applications. This property is crucial for drugs targeting neurological disorders, as it ensures that the compound can reach its intended site of action within the brain.

In preclinical studies, (1S)-2-amino-1-(4-bromo-2-methylphenyl)ethan-1-ol has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it an attractive candidate for further development into therapeutic agents.

However, it is important to note that while (1S)-2-amino-1-(4-bromo-2-methylphenyl)ethan-1-ol shows promise, further research is needed to fully understand its mechanisms of action and potential side effects. Ongoing clinical trials are currently evaluating its safety and efficacy in human subjects.

In conclusion, (1S)-2-amino-1-(4-bromo-2-methylphenyl)ethan-1-ol (CAS No. 2227677-28-1) is a versatile compound with significant potential in both research and therapeutic applications. Its unique stereochemistry and biological activities make it an important molecule for further investigation in the fields of organic synthesis, medicinal chemistry, and drug development.